Cas no 82188-67-8 (Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2)

• Product Name: Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2
• CAS No: 82188-67-8
• MF: C₄₇H₆₄N₁₄O₁₀
• MW: 985.09886932373
• CID: 6620528
• Update Time: 2025-05-24

Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2 Chemical and Physical Properties

Names and Identifiers

• Glycinamide, N-acetyl-L-norleucyl-L-α-glutamyl-L-histidyl-D-phenylalanyl-L-arginyl-L-tryptophyl-
• Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2

• Inchi： 1S/C47H64N14O10/c1-3-4-14-33(56-27(2)62)42(67)58-35(17-18-40(64)65)44(69)61-38(22-30-24-51-26-55-30)46(71)59-36(20-28-11-6-5-7-12-28)45(70)57-34(16-10-19-52-47(49)50)43(68)60-37(41(66)54-25-39(48)63)21-29-23-53-32-15-9-8-13-31(29)32/h5-9,11-13,15,23-24,26,33-38,53H,3-4,10,14,16-22,25H2,1-2H3,(H2,48,63)(H,51,55)(H,54,66)(H,56,62)(H,57,70)(H,58,67)(H,59,71)(H,60,68)(H,61,69)(H,64,65)(H4,49,50,52)/t33-,34-,35-,36+,37-,38-/m0/s1
• InChI Key： ZHFBHJALAOQGNU-ZPRVLUMXSA-N
• SMILES： C(N)(=O)CNC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CCC(O)=O)NC(=O)[C@H](CCCC)NC(C)=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 4.43±0.10(Predicted)

Additional information on Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2

Comprehensive Overview of Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2 (CAS No. 82188-67-8): Structure, Function, and Research Applications

The peptide Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2 (CAS No. 82188-67-8) is a synthetic analog of the natural α-melanocyte-stimulating hormone (α-MSH), a critical regulator of pigmentation, inflammation, and energy homeostasis. This modified peptide has garnered significant attention in biochemical and pharmacological research due to its enhanced stability and receptor-binding affinity compared to its native counterpart. Researchers often explore its potential in skin pigmentation modulation, anti-inflammatory pathways, and metabolic regulation, aligning with current trends in peptide-based therapeutics and cosmeceutical innovations.

Structurally, Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2 incorporates Nle4 (norleucine) and D-Phe7 (D-phenylalanine) substitutions, which confer resistance to enzymatic degradation and improve bioavailability. These modifications are pivotal in addressing common challenges in peptide drug development, such as short half-life and low oral bioavailability—topics frequently searched in peptide engineering forums. The C-terminal amidation (-NH2) further stabilizes the peptide, making it a valuable tool for in vitro and in vivo studies.

One of the most searched questions regarding α-MSH analogs revolves around their role in melanogenesis and skin tanning. Unlike unmodified α-MSH, this analog exhibits prolonged activity at the melanocortin-1 receptor (MC1R), a target of interest in dermatology and vitiligo treatment. Recent studies also highlight its potential in neuroprotection and appetite suppression, linking it to trending topics like obesity research and neurodegenerative diseases.

From an SEO perspective, keywords such as "peptide stability enhancement," "MC1R agonist mechanisms," and "synthetic melanocortin uses" are highly relevant to this compound. The peptide’s versatility is underscored by its applications in drug discovery pipelines, particularly in GPCR-targeted therapies—a hot topic in precision medicine. Additionally, its non-toxic profile aligns with the growing demand for biocompatible therapeutic agents.

In summary, Ac-[Nle4,D-Phe7]-α-MSH (4-10)-NH2 (CAS No. 82188-67-8) represents a cornerstone in peptide research, bridging gaps between basic science and translational applications. Its design reflects cutting-edge strategies in molecular pharmacology, while its multifaceted biological effects cater to diverse research interests—from cosmetic science to metabolic disorder investigations.